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Compound of Interest

4-fluoro-N,N-
Compound Name:
dimethylbenzenesulfonamide

cat. No.: B1300339

Essential Safety and Handling Guide for 4-
fluoro-N,N-dimethylbenzenesulfonamide

For researchers, scientists, and drug development professionals, rigorous adherence to safety
protocols is paramount when handling chemical compounds. This guide provides essential,
immediate safety and logistical information for the handling and disposal of 4-fluoro-N,N-
dimethylbenzenesulfonamide, ensuring the well-being of laboratory personnel and the
integrity of research.

Chemical Identifier:

o Name: 4-fluoro-N,N-dimethylbenzenesulfonamide
o CAS Number: 383-31-3

e Molecular Formula: CBH10FNO2S

Hazard Summary: This compound is harmful if inhaled, comes into contact with the skin, or is
swallowed.[1] It is known to cause skin and serious eye irritation, and may cause respiratory
irritation.[2]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 4-fluoro-N,N-

dimethylbenzenesulfonamide to minimize exposure and ensure personal safety.

PPE Category

Specification

Standard Compliance

Eye Protection

Chemical safety goggles or
glasses. A face shield may

also be necessary.

29 CFR 1910.133: Eye and

Face Protection[2]

Hand Protection

Chemical-resistant gloves.

29 CFR 1910.138: Hand

Protection[2]

Body Protection

Laboratory clothing. Wear

suitable protective clothing.[1]

[2]

N/A

Respiratory Protection

In case of inadequate
ventilation, wear respiratory

protection.[2]

29 CFR 1910.134: Respiratory

Protection[2]

Foot Protection

Safety shoes.

29 CFR 1910.136: Foot

Protection[2]

Operational Plan: Handling and Storage

Engineering Controls:

o Always handle this chemical within a certified chemical fume hood to ensure adequate

ventilation.[1]

o Emergency eye wash fountains and safety showers must be readily available in the

immediate vicinity of any potential exposure.[2]

Handling Procedures:

e Avoid all personal contact, including the inhalation of dust or vapors.[3]

o Wear the complete personal protective equipment as specified in the table above.[2]
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Avoid the formation of dust when handling the solid compound.[4]

Do not eat, drink, or smoke in the handling area.[2][3]

Wash hands thoroughly with soap and water after handling.[1][2]

Launder contaminated clothing separately before reuse.[1][3]
Storage:

e Store in a cool, dry, and well-ventilated area.[2]

o Keep containers tightly closed when not in use.[2]

o Store away from incompatible materials such as oxidizing agents, reducing agents, strong
acids, acid chlorides, acid anhydrides, and chloroformates.[1][5]

Disposal Plan

Proper disposal of 4-fluoro-N,N-dimethylbenzenesulfonamide and its containers is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Categorization:
o Treat 4-fluoro-N,N-dimethylbenzenesulfonamide as hazardous waste.
Disposal Procedures:

e Solid Waste: Collect the solid chemical and any contaminated materials (e.g., gloves,
weighing paper) in a designated, clearly labeled, and sealed hazardous waste container.[4]

e Liquid Waste: If the compound is in a solution, collect it in a designated, sealed, and clearly
labeled hazardous liquid waste container.[4]

o Container Disposal: Do not reuse empty containers. Puncture and dispose of them at an
authorized landfill, or as advised by your institution's waste management guidelines.[5]
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» Professional Disposal: Engage a licensed chemical waste management company for the
final disposal of the hazardous waste.[4]

Emergency Procedures: Spill and Exposure

Immediate and appropriate action is necessary in the event of a spill or personnel exposure.

Spill Response Workflow
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Evacuate and Secure Area
Remove Ignition Sources

:

Wear Full PPE

Contain the Spill

Absorb and Collect

Place in Labeled
Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste via
Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

First Aid Measures:
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» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
copious amounts of water for at least 15 minutes.[1] Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
ensuring to lift the upper and lower eyelids.[1] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult or symptoms persist, seek
medical attention.[1]

 Ingestion: Wash out the mouth with plenty of water. Do not induce vomiting. Seek immediate
medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-Fluoro-N,N-dimethylbenzenesulfonamide | CAS#:383-31-3 | Chemsrc [chemsrc.com]
e 2. synquestlabs.com [synquestlabs.com]

o 3. datasheets.scbt.com [datasheets.scbt.com]

e 4. benchchem.com [benchchem.com]

e 5. au.vwr-cmd2.com [au.vwr-cmd2.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 4-fluoro-
N,N-dimethylbenzenesulfonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1300339#personal-protective-equipment-for-
handling-4-fluoro-n-n-dimethylbenzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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